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Introduction

Pre-mRNA splicing is a critical step in eukaryotic gene expression, where non-coding introns
are removed and coding exons are ligated to form mature messenger RNA (MRNA). This
process is carried out by a large and dynamic ribonucleoprotein complex known as the
spliceosome. The spliceosome consists of five small nuclear RNAs (ShnRNAs) and numerous
proteins, which assemble in a stepwise manner on the pre-mRNA. Given its essential role, the
spliceosome is an attractive target for therapeutic intervention, particularly in oncology.

FR-900137, also known as FR901464, is a potent natural product that has been identified as a
modulator of the spliceosome. It exerts its activity by targeting the SF3b complex, a
subcomplex of the U2 snRNP that is crucial for the recognition of the branch point sequence
within the intron. Specifically, FR-900137 and its analogs, such as Spliceostatin A, bind to the
SF3B1 subunit of the SF3b complex. This interaction interferes with the stable association of
the U2 snRNP with the pre-mRNA, thereby stalling spliceosome assembly at the A complex
stage and inhibiting the subsequent catalytic steps of splicing.

These application notes provide a comprehensive overview and detailed protocols for utilizing
FR-900137 in an in vitro splicing assay. This powerful tool allows for the quantitative
assessment of splicing inhibition and the detailed mechanistic study of compounds targeting
the spliceosome.
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Data Presentation

The following table summarizes the quantitative data for FR-900137 and a related compound,
demonstrating their potent inhibitory effects on pre-mRNA splicing in a cell-free system.

Compound Target Assay System IC50 (pM) Reference
In vitro splicing
FR-900137 SF3b complex )
with HeLa cell 0.05 [1][2]
(FR901464) (SF3B1)

nuclear extract

In vitro splicing
) ) SF3b complex )
Spliceostatin A with HelLa cell 0.01 [1]

(SF3B1)
nuclear extract

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action of FR-900137 and the experimental workflow of the in

vitro splicing assay, the following diagrams are provided.
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Radiolabeled Pre-mRNA HeLa Cell _
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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